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Compound Name: 2-Methyl 5-cyclohexylpentanol

Cat. No.: B8338738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methyl 5-cyclohexylpentanol, a C12 aliphatic alcohol, is utilized in various industrial and

consumer applications. Understanding its environmental fate and degradation is critical for a

comprehensive risk assessment. This technical guide synthesizes the currently available

information on the environmental behavior of this compound. While specific experimental data

for 2-Methyl 5-cyclohexylpentanol is limited in publicly accessible literature, this document

provides an overview of its expected environmental pathways based on its chemical class and

regulatory classifications. It also outlines the standard experimental protocols used to

determine the environmental fate of such substances.

Physicochemical Properties and Environmental
Classification
A summary of the key physicochemical properties of 2-Methyl 5-cyclohexylpentanol is
presented in Table 1. These properties influence its distribution and behavior in the

environment.

Table 1: Physicochemical Properties of 2-Methyl 5-cyclohexylpentanol
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Property Value Source

Molecular Formula C12H24O PubChem[1]

Molecular Weight 184.32 g/mol PubChem[1]

Calculated LogP 4.5 PubChem[1]

GHS Classification

H400: Very toxic to aquatic

lifeH410: Very toxic to aquatic

life with long lasting effects

PubChem[1]

The high calculated octanol-water partition coefficient (LogP) suggests a tendency for this

substance to associate with organic matter in soil and sediment rather than remaining in the

water column. The Globally Harmonized System (GHS) classification indicates significant

potential for adverse effects on aquatic ecosystems[1].

Environmental Fate Pathways
The environmental fate of a chemical is governed by a combination of transport and

degradation processes. For 2-Methyl 5-cyclohexylpentanol, these pathways are expected to

include biodegradation, and to a lesser extent, abiotic processes like hydrolysis and photolysis.

Due to its low water solubility, partitioning to soil and sediment is a significant distribution

mechanism.
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Caption: Potential environmental fate pathways for 2-Methyl 5-cyclohexylpentanol.

Biodegradation
While specific studies on 2-Methyl 5-cyclohexylpentanol are not readily available, long-chain

aliphatic alcohols are generally known to be biodegradable. The rate and extent of

biodegradation are crucial determinants of the overall environmental persistence of the

substance.

Expected Biodegradability
Based on its chemical structure as a long-chain alcohol, 2-Methyl 5-cyclohexylpentanol is
anticipated to be susceptible to microbial degradation. However, without experimental data, it is

not possible to definitively classify it as "readily biodegradable" or "inherently biodegradable." A
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safety assessment of a structurally similar compound, 2-methyl-5-phenylpentanol, indicated

that it was not considered Persistent, Bioaccumulative, and Toxic (PBT), suggesting some level

of biodegradability[2].

Standard Experimental Protocol: OECD 301F (Ready
Biodegradability)
To determine if a substance is readily biodegradable, the OECD 301F guideline, also known as

the Manometric Respirometry Test, is commonly employed.

Objective: To assess the potential for rapid and ultimate biodegradation of the test substance in

an aerobic aqueous medium.

Methodology:

Test System: A defined volume of mineral medium containing a known concentration of the

test substance (as the sole source of organic carbon) is inoculated with a small number of

microorganisms from a mixed population (e.g., activated sludge from a wastewater treatment

plant).

Incubation: The test vessels are incubated in the dark at a constant temperature (typically

20-24°C) for 28 days.

Measurement: The consumption of oxygen is measured over the 28-day period using a

manometric respirometer. The amount of oxygen consumed is proportional to the extent of

biodegradation.

Control and Reference: A blank control (inoculum only) is run to measure endogenous

respiration, and a reference compound (e.g., sodium benzoate) is tested to ensure the

viability of the inoculum.

Data Analysis: The percentage of biodegradation is calculated as the ratio of the biological

oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is considered

readily biodegradable if it reaches at least 60% of its ThOD within a 10-day window during

the 28-day test period.
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Caption: Workflow for a typical OECD 301F Ready Biodegradability test.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8338738?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8338738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Other Environmental Fate Processes
Hydrolysis
Hydrolysis is a chemical reaction in which a molecule is cleaved into two parts by reacting with

water. Alcohols, such as 2-Methyl 5-cyclohexylpentanol, are generally stable to hydrolysis

under environmentally relevant pH conditions (pH 4-9). Therefore, this degradation pathway is

expected to be negligible.

Photolysis
Photolysis is the degradation of a molecule by light. While direct photolysis in water is unlikely

for this compound as it does not contain chromophores that absorb light in the environmentally

relevant spectrum (>290 nm), indirect photolysis through reaction with photochemically

generated reactive species (e.g., hydroxyl radicals) in the atmosphere or water could occur.

However, this is generally considered a minor degradation pathway for such compounds in the

aquatic environment.

Adsorption and Mobility in Soil
The high calculated LogP of 4.5 suggests that 2-Methyl 5-cyclohexylpentanol will have a

strong tendency to adsorb to organic matter in soil and sediment. This would result in low

mobility in soil, reducing the likelihood of it leaching into groundwater. The soil organic carbon-

water partitioning coefficient (Koc) is a key parameter for assessing this, and it can be

estimated using QSARs in the absence of experimental data.

Data Gaps and Future Research
There is a clear lack of publicly available experimental data on the environmental fate and

degradation of 2-Methyl 5-cyclohexylpentanol. To perform a comprehensive environmental

risk assessment, the following studies are recommended:

Ready Biodegradability Test (e.g., OECD 301F): To determine its potential for rapid and

ultimate biodegradation.

Soil Adsorption-Desorption Study (e.g., OECD 106): To experimentally determine the Koc

value and confirm its expected low mobility in soil.
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Aquatic Toxicity Testing (e.g., OECD 201, 202, 203): To determine the acute and chronic

toxicity to algae, daphnids, and fish, which would provide more detailed data than the current

GHS classification.

Conclusion
2-Methyl 5-cyclohexylpentanol is classified as very toxic to aquatic life with long-lasting

effects, highlighting the importance of understanding its environmental behavior. Based on its

chemical class, it is expected to biodegrade and exhibit low mobility in soil due to strong

adsorption. However, the lack of specific experimental data necessitates a cautious approach

to its environmental risk assessment. The generation of empirical data through standardized

OECD test guidelines is crucial for a more definitive characterization of its environmental fate

and persistence.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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